![molecular formula C11H10N2O2S B1493174 6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde CAS No. 2098116-99-3](/img/structure/B1493174.png)
6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde
Overview
Description
6-(Thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde (6-TPC) is a heterocyclic compound with a unique chemical structure that has been the subject of intense scientific research in recent years. This compound has been found to have a variety of potential applications in the fields of medicinal chemistry, medicinal biochemistry, and medicinal physiology.
Scientific Research Applications
Pharmaceutical Drug Development
This compound, with its heterocyclic structure, can serve as a pharmacophore in drug design. Heterocyclic compounds like this one are known to interact with various biological targets due to their ability to mimic the structures of biomolecules. They can be used to develop new therapeutic agents with potential antibacterial, antifungal, or antiviral properties .
Material Science
In material science, such compounds can be used to synthesize novel organic semiconductors. Their conjugated systems and electron-rich thiophene rings make them suitable for creating materials with desirable electronic properties for use in solar cells, transistors, and light-emitting diodes .
Biochemistry
In biochemistry, the compound’s ability to form stable ring structures can be exploited to study protein-ligand interactions. It could be used to synthesize analogs of biological molecules, aiding in the understanding of enzyme mechanisms or metabolic pathways .
Chemical Synthesis
The compound can act as an intermediate in the synthesis of more complex molecules. Its reactive aldehyde group can be used in various chemical reactions, such as cycloadditions or cross-coupling reactions, to create new compounds with potential applications in different fields of chemistry .
Pharmacology
Due to the presence of the thiophene and pyrazolo[5,1-c][1,4]oxazine moieties, this compound could be modified to create derivatives with specific pharmacological activities. These activities might include anti-inflammatory, analgesic, or neuroprotective effects, which are highly sought after in the development of new medications .
Energy Storage Materials
The structural features of this compound suggest potential use in the development of energy storage materials. Its incorporation into the structure of anodes or cathodes in batteries could improve the efficiency and capacity of energy storage devices .
properties
IUPAC Name |
6-thiophen-2-yl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c14-6-8-4-9-7-15-10(5-13(9)12-8)11-2-1-3-16-11/h1-4,6,10H,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPUBMMGMQNEBEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC(=NN21)C=O)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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